[2-(2-chloro-5-nitroanilino)-2-oxoethyl] 9H-xanthene-9-carboxylate

• IUPAC Name: [2-(2-chloro-5-nitroanilino)-2-oxoethyl] 9H-xanthene-9-carboxylate
• InChI: InChI=1S/C22H15ClN2O6/c23-16-10-9-13(25(28)29)11-17(16)24-20(26)12-30-22(27)21-14-5-1-3-7-18(14)31-19-8-4-2-6-15(19)21/h1-11,21H,12H2,(H,24,26)
• InChI Key: CPMSGFOXPIRMHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)OCC(=O)NC4=C(C=CC(=C4)[N+](=O)[O-])Cl
• Molecular Formula: C22H15ClN2O6
• Molecular Weight: 438.8 g/mol

Description

[2-(2-chloro-5-nitroanilino)-2-oxoethyl] 9H-xanthene-9-carboxylate, commonly known as CNO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CNO is a synthetic compound that is used in various biological and biochemical studies to understand the mechanisms of action of certain proteins and enzymes.

Mechanism of Action

CNO works by binding to and activating a specific receptor called the hM3Dq receptor. This receptor is a modified form of the muscarinic acetylcholine receptor and is not present in normal human physiology. When CNO binds to the hM3Dq receptor, it activates a signaling pathway that leads to the activation of certain proteins and enzymes. This activation can cause changes in cellular activity and behavior.
Biochemical and Physiological Effects
CNO has been shown to have a variety of biochemical and physiological effects. It can activate specific neurons in the brain, leading to changes in behavior and cognition. CNO has also been shown to activate certain signaling pathways, including the MAPK/ERK pathway, which is involved in cell proliferation and differentiation. Additionally, CNO has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CNO in lab experiments is its specificity. CNO only activates the hM3Dq receptor, which allows for precise manipulation of cellular activity. Additionally, CNO is stable and easy to use, making it a popular tool in scientific research.
However, there are also limitations to using CNO. One limitation is that the hM3Dq receptor is not present in normal human physiology, which limits the translational potential of CNO research. Additionally, CNO can have off-target effects, which can complicate data interpretation.

Future Directions

There are many future directions for CNO research. One area of interest is the development of new chemogenetic tools that can be used in conjunction with CNO. Additionally, researchers are interested in identifying new receptors that can be activated by CNO, which would expand the potential uses of this compound. Finally, there is interest in using CNO to study the neural circuits involved in complex behaviors, such as social behavior and decision-making.
Conclusion
In conclusion, CNO is a synthetic compound that has gained significant attention in scientific research due to its unique properties. CNO is a useful tool in scientific research, especially in the field of neuroscience. It is commonly used to study the function and activity of GPCRs and ion channels. CNO has many advantages, including its specificity and ease of use, but also has limitations, such as off-target effects. There are many future directions for CNO research, including the development of new chemogenetic tools and the study of complex behaviors.

Synthesis Methods

The synthesis of CNO involves the reaction between 2-chloro-5-nitroaniline and 9H-xanthene-9-carboxylic acid. The reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The reaction mixture is then purified by column chromatography to obtain the pure product.

Scientific Research Applications

CNO is a useful tool in scientific research, especially in the field of neuroscience. It is commonly used to study the function and activity of G protein-coupled receptors (GPCRs) and ion channels. CNO is also used to study the behavior of animals and to manipulate specific neurons in the brain. It has been used in a variety of studies, including optogenetics, chemogenetics, and behavioral pharmacology.